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Compound of Interest

Compound Name: Mark-IN-2

Cat. No.: B8468396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mark-IN-2 is a potent inhibitor of microtubule affinity regulating kinase (MARK), with a reported

IC₅₀ of 5 nM for MARK3.[1] The MARK family of serine/threonine kinases plays a crucial role in

regulating microtubule dynamics, cell polarity, and the phosphorylation of tau protein. Inhibition

of MARK is a key area of investigation in neurodegenerative diseases such as Alzheimer's

disease.[1] Accurate and consistent preparation of a Mark-IN-2 stock solution is the first critical

step for reliable in vitro and in vivo experimental results.

This document provides a detailed protocol for the preparation, storage, and handling of Mark-
IN-2 stock solutions.

Physicochemical Properties and Solubility
Proper preparation of a stock solution begins with understanding the physicochemical

properties of the compound. Dimethyl sulfoxide (DMSO) is a recommended solvent for Mark-
IN-2 as it is a polar aprotic solvent capable of dissolving a wide array of organic compounds

and is miscible with most aqueous media and organic solvents.[1][2][3]
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Property Value Source

Molecular Weight 425.9 g/mol [4]

Recommended Solvent DMSO [1][5]

Appearance Solid [1]

Experimental Protocol: Preparing a 10 mM Mark-IN-2
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Mark-IN-2 in DMSO. This

is a common stock concentration that can be easily diluted to desired working concentrations

for various assays.

Materials:

Mark-IN-2 powder

Anhydrous or ACS grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Sterile, nuclease-free polypropylene cryovials for aliquoting

Vortex mixer and/or sonicator

Pipettes and sterile filter tips

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and chemical-resistant gloves.

Handle Mark-IN-2 powder in a chemical fume hood or a ventilated enclosure to avoid

inhalation.
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Consult the Safety Data Sheet (SDS) for Mark-IN-2 and DMSO before handling.

Procedure:

Equilibrate Reagents: Allow the Mark-IN-2 powder and DMSO to reach room temperature

before opening to prevent moisture condensation.

Calculate Required Mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) /

1000

For 1 mL of a 10 mM solution: Mass (mg) = 10 mM x 1 mL x 425.9 g/mol / 1000 = 4.259

mg

Weigh Mark-IN-2: Carefully weigh out 4.259 mg of Mark-IN-2 powder using a calibrated

analytical balance and transfer it to a sterile microcentrifuge tube or vial.

Dissolve in DMSO: Add 1 mL of DMSO to the vial containing the Mark-IN-2 powder.

Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly. If necessary, briefly

sonicate the solution in a water bath to ensure the compound is completely dissolved.

Visually inspect the solution to confirm there are no visible particulates.

Aliquot for Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, dispense the stock solution into smaller, single-use aliquots (e.g., 10-50 µL) in

sterile cryovials.[1]

Label and Store: Clearly label each aliquot with the compound name, concentration, date of

preparation, and solvent. Store the aliquots protected from light. Recommended storage

conditions are:

-80°C for up to 6 months[1]

-20°C for up to 1 month[1]

Stock Solution Preparation Table
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To prepare stock solutions of different concentrations and volumes, use the following table for

quick reference. The required mass of Mark-IN-2 is calculated based on its molecular weight of

425.9 g/mol .

Desired Stock
Concentration

Volume: 1 mL Volume: 5 mL Volume: 10 mL

1 mM 0.426 mg 2.13 mg 4.26 mg

5 mM 2.13 mg 10.65 mg 21.3 mg

10 mM 4.26 mg 21.3 mg 42.6 mg

15 mM 6.39 mg 31.95 mg 63.9 mg

Diagrams

Experimental Workflow

1. Weigh Mark-IN-2 Powder

2. Add DMSO to Powder

3. Vortex / Sonicate to Dissolve

4. Aliquot into Cryovials

5. Store at -20°C or -80°C
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Caption: Workflow for preparing Mark-IN-2 stock solution.
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Caption: Inhibition of the MARK signaling pathway by Mark-IN-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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